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Compound of Interest

Compound Name: Reactive Brown 23

Cat. No.: B15138136

An In-depth Technical Guide to C.I. Reactive Brown 23

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Reactive Brown 23 is a synthetic dye belonging to the double azo class.[1] It is also
known by synonyms such as Procion Brown MX-GRN. Its primary industrial application is in the
dyeing of cellulosic fibers, such as cotton, to which it forms a covalent bond, providing high
wash fastness. While extensively used in the textile industry, its application and properties in
the fields of biomedical research and drug development are not well-documented in publicly
available literature. This guide provides a summary of the available technical information for
C.l. Reactive Brown 23.

Molecular Structure and Properties

The molecular structure of C.I. Reactive Brown 23 is characterized by two azo groups (-N=N-)
connecting aromatic moieties, and a reactive dichlorotriazine group that enables its covalent
attachment to fibers.

Molecular Structure

IUPAC Name: Sodium 2-((4-((4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-5-sulfonatonaphthalen-
1-yl)diazenyl)-2,5-dimethylphenyl)diazenyl)benzene-1,4-disulfonate
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Molecular Formula: C27H17Cl2NsNaz09Ss3

Physicochemical Properties

A comprehensive search of scientific literature and chemical databases did not yield specific
quantitative data for several key physicochemical properties of C.I. Reactive Brown 23, such
as absorption maxima (Amax), molar absorptivity, and a detailed solubility profile. The available
data is summarized in the table below.

Property Value Source
C.l. Name Reactive Brown 23 [1]

CAS Number 68892-31-9

Molecular Weight 833.53 g/mol

Appearance Yellow light brown powder [1]

Experimental Information

Detailed experimental protocols for the use of C.l. Reactive Brown 23 in a research context,
particularly within drug development or biological studies, are not available in the reviewed
literature. The primary documented application is in textile dyeing. However, a general workflow
for the synthesis of azo dyes, which is applicable to C.I. Reactive Brown 23, is presented
below.

General Synthesis Workflow for Azo Dyes

The synthesis of azo dyes typically involves a two-step process: diazotization of a primary
aromatic amine followed by a coupling reaction with a suitable coupling component.
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Caption: General workflow for the synthesis of azo dyes.
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Biological Activity and Signaling Pathways

There is no information available in the scientific literature regarding the biological activity of
C.I. Reactive Brown 23 or its interaction with any signaling pathways. Its primary known
function is as a colorant for textiles.

Conclusion

C.l. Reactive Brown 23 is a well-defined chemical entity with a specific application in the
textile industry. However, there is a significant lack of data regarding its physicochemical
properties beyond its basic identification, and no documented use in biomedical research or
drug development. For professionals in these fields, this compound represents an
uncharacterized molecule with unknown biological effects. Any potential application in a
biological context would require extensive foundational research, including determination of its
spectroscopic properties, solubility, stability, and a full toxicological and pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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